Cas no 2229104-79-2 (4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one)

• Product Name: 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one
• CAS No: 2229104-79-2
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 6435361
• PubChem ID: 165790027
• Update Time: 2025-10-28

4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one
• 2229104-79-2
• EN300-1994289

• Inchi： 1S/C13H13ClN2O/c1-16-7-11(8-4-13(17)15-6-8)10-3-2-9(14)5-12(10)16/h2-3,5,7-8H,4,6H2,1H3,(H,15,17)
• InChI Key： XWVUABZXLZUVAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C1CC(NC1)=O

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34Ų

Additional information on 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one

Chemical Profile of 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one (CAS No. 2229104-79-2)

4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one (CAS No. 2229104-79-2) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a molecular structure that combines elements of indole and pyrrolidone moieties. This unique combination has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The compound's chemical formula, C₁₆H₁₃ClN₂O, reflects its intricate framework, which includes a chlorinated indole ring and a pyrrolidinone substituent, making it a promising candidate for further exploration.

The indole moiety, characterized by its nitrogen-containing aromatic ring system, is well-documented for its role in various biological processes and pharmacological activities. Specifically, derivatives of indole have been extensively studied for their potential in modulating neurotransmitter systems, immune responses, and anti-inflammatory pathways. In contrast, the pyrrolidinone group introduces additional functional diversity, enabling the compound to engage with multiple biological targets. This dual functionality makes 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have highlighted the compound's binding affinity for certain enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. For instance, preliminary computational studies suggest that 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one may interact with the enzyme cyclooxygenase (COX), which is implicated in pain and inflammation pathways. This interaction could potentially lead to the development of new anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The chloro substituent on the indole ring plays a crucial role in modulating the pharmacokinetic properties of the compound. Chlorinated aromatic compounds are often designed to enhance lipophilicity and metabolic stability, which are critical factors for drug bioavailability. Additionally, the methyl group at the 1-position of the indole ring contributes to steric hindrance, influencing how the molecule interacts with biological targets. These structural features make 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one an attractive candidate for further optimization through structure-based drug design approaches.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain cancer cell lines, suggesting potential applications in oncology research. The mechanisms underlying these effects are still under investigation but may involve inhibition of key signaling pathways such as MAPK or PI3K/Akt. Furthermore, the compound's ability to cross the blood-brain barrier has been assessed in animal models, demonstrating its potential for central nervous system applications.

The synthesis of 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between indole derivatives and pyrrolidone precursors, followed by chlorination at the specified position on the indole ring. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts.

Regulatory considerations are an essential aspect of any new pharmaceutical entity. While 4-(6-chloro-1-methyl-1H-indol-3-yl)pyrrolidin-2-one has not yet undergone extensive clinical trials, it is subject to standard regulatory scrutiny regarding safety and efficacy. Preclinical data must be meticulously compiled to demonstrate acceptable toxicity profiles before human testing can commence. Collaborations between academic institutions and pharmaceutical companies are increasingly common in this phase, leveraging expertise from multiple disciplines to streamline development processes.

The future prospects for 4-(6-chloro-1-methyl-1H-indol-3-ylyl)pyrrolidinone are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacological properties through medicinal chemistry interventions such as analog synthesis or prodrug development. Additionally, exploring its potential in combination therapies may unlock new therapeutic strategies where it synergizes with existing drugs.

In conclusion,4-(6-chloro-l-methyl-lH-indol-l 3 -yI)pyrloldln-l o ne (CAS No . 2229104 -79 -2 ) represents an intriguing compound with significant pharmaceutical potential . Its complex molecular architecture , combined with promising preclinical data , positions it as a valuable asset in drug discovery efforts . As research progresses , further insights into its mechanisms of action will undoubtedly expand its therapeutic applications across multiple disease areas . p >